BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical Profile of 2-Bromononane: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available thermochemical data for 2-
Bromononane (CoH19Br). Due to a lack of experimentally determined values in publicly
accessible literature, this document presents computationally derived data for key
thermochemical properties, including enthalpy of formation, Gibbs free energy of formation,
and enthalpy of fusion and vaporization. Detailed, generalized experimental protocols for the
determination of such properties for liquid haloalkanes are provided to guide researchers in
acquiring empirical data. This includes methodologies for bomb calorimetry to determine the
enthalpy of combustion, techniques for measuring the enthalpy of vaporization, and procedures
for heat capacity determination. A visual workflow for bomb calorimetry is also presented.

Introduction

2-Bromononane is a secondary alkyl halide used in various organic synthesis applications. A
thorough understanding of its thermochemical properties is essential for reaction modeling,
process design, and safety assessments in its application, particularly in pharmaceutical and
chemical manufacturing. This guide aims to consolidate the known computational data and
provide a framework for the experimental determination of the thermochemical characteristics
of 2-Bromononane.
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Thermochemical Data

Comprehensive experimental thermochemical data for 2-Bromononane are not readily
available in the reviewed scientific literature. The following table summarizes the calculated
thermochemical and physical properties from available databases. These values are derived
from computational estimation methods.

Table 1: Calculated Thermochemical and Physical Properties of 2-Bromononane
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Property Value Unit Source/Method
Thermochemical
Properties
Standard Gibbs Free
) Joback Calculated
Energy of Formation 36.78 kJ/mol
Property[1]
(AfG®)
Enthalpy of Formation Joback Calculated
-208.04 kJ/mol
(gas, AfH°gas) Property[1]
Enthalpy of Fusion Joback Calculated
20.83 kJ/mol
(AfusH®) Property[1]
Enthalpy of Joback Calculated
o 41.67 kJ/mol
Vaporization (AvapH®) Property[1]
Ideal Gas Heat
] Not Available J/mol-K
Capacity (Cp,gas)
Physical Properties
Molecular Formula CoH19Br [2]
Molecular Weight 207.15 g/mol [1]
N ) ] Joback Calculated
Boiling Point (Tboil) 471.04 (197.89 °C) K
Property[1]
] ] Joback Calculated
Melting Point (Tfus) 235.99 (-37.16 °C) K
Property[1]
Critical Temperature Joback Calculated
654.26 K
(Te) Property[1]
N Joback Calculated
Critical Pressure (Pc) 2487.55 kPa
Property[1]
Vapor Pressure
0.3x04 mmHg at 25°C [3]
(Pvap)
Density 1.1+01 g/cm3 [3]
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Note: The Joback and Crippen methods are group contribution methods used for the estimation
of thermochemical and physical properties of organic compounds.

Experimental Protocols for Thermochemical Data
Determination

The following sections outline generalized experimental procedures for determining the key
thermochemical properties of liquid organic compounds such as 2-Bromononane.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is a fundamental thermochemical property that can be
experimentally determined using a bomb calorimeter.

Objective: To measure the heat released during the complete combustion of 2-Bromononane
at constant volume.

Apparatus:

Oxygen bomb calorimeter

o Calorimeter bucket

e Ignition unit

» High-precision thermometer (+0.001 °C)

e Crucible (platinum or silica)

e Fuse wire (e.g., nickel-chromium)

o Oxygen cylinder with pressure regulator

e Analytical balance (+0.0001 g)

o Pellet press (for solid samples, not required for liquid 2-Bromononane)
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Procedure:

Calibration: The heat capacity of the calorimeter (C_cal) must first be determined by
combusting a known mass of a standard substance with a certified heat of combustion, such
as benzoic acid.

Sample Preparation: A precisely weighed sample of 2-Bromononane (typically 0.5-1.0 g) is
placed in the crucible. A known length of fuse wire is attached to the electrodes of the bomb
head, with the wire positioned to be in contact with the sample.

Bomb Assembly: 1 mL of distilled water is added to the bomb to saturate the internal
atmosphere and ensure that the water formed during combustion is in the liquid state. The
bomb head is sealed onto the bomb body.

Pressurization: The bomb is purged with a small amount of oxygen and then filled with high-
purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter bucket. The bucket is then placed in the insulating jacket of the calorimeter. The
stirrer and thermometer are positioned appropriately.

Temperature Equilibration and Measurement: The stirrer is started, and the initial
temperature of the water is recorded at regular intervals until a constant rate of temperature
change is observed.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at short intervals (e.g., every 30
seconds) until it reaches a maximum and then begins to cool.

Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior
is inspected for any signs of incomplete combustion. The length of the unburned fuse wire is
measured. The bomb washings are collected to analyze for the formation of nitric acid and
hydrobromic acid.

Calculations: The heat released by the combustion reaction (g_v) is calculated using the

formula: g_v =-C_cal * AT where AT is the corrected temperature rise. Corrections must be

made for the heat released by the combustion of the fuse wire and the heat of formation of
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nitric acid and hydrobromic acid. The molar enthalpy of combustion at constant volume (AU_c)
is then calculated from g_v and the number of moles of the sample. The enthalpy of
combustion at constant pressure (AH_c) can be calculated from AU_c using the equation:
AH_c = AU_c + An_gas * RT where An_gas is the change in the number of moles of gas in the
combustion reaction.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined by measuring the vapor pressure of 2-
Bromononane at different temperatures.

Objective: To determine the enthalpy of vaporization by measuring the relationship between
vapor pressure and temperature.

Apparatus:

A system for measuring vapor pressure as a function of temperature (e.g., a static or
dynamic apparatus)

Thermostatic bath with precise temperature control

Pressure sensor

Temperature probe

Procedure:

A sample of 2-Bromononane is placed in the apparatus.

The system is brought to a specific temperature using the thermostatic bath.

The corresponding vapor pressure is measured once the system reaches equilibrium.

This process is repeated for a range of temperatures.

Calculations: The Clausius-Clapeyron equation describes the relationship between vapor
pressure and temperature: In(P) = - (AH_vap / R) * (1/T) + C A plot of In(P) versus 1/T will yield
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a straight line with a slope of -AH_vap / R. The enthalpy of vaporization (AH_vap) can then be
calculated from the slope.

Determination of Heat Capacity

The heat capacity of liquid 2-Bromononane can be measured using various calorimetric
techniques.

Objective: To measure the isobaric heat capacity (Cp) of liquid 2-Bromononane as a function
of temperature.

Apparatus:

o Adiabatic calorimeter or a differential scanning calorimeter (DSC)

e Heater

e Temperature sensor

Procedure (using adiabatic calorimetry):

o Aknown mass of 2-Bromononane is placed in a calorimetric vessel.

e The vessel is placed in an adiabatic shield, where the temperature of the shield is controlled
to match the temperature of the vessel to prevent heat loss.

o A known amount of electrical energy (q) is supplied to the sample through a heater, and the
resulting temperature increase (AT) is measured.

Calculations: The heat capacity (C_p) is calculated using the formula: C_p =q/ (n * AT) where
n is the number of moles of the sample. This measurement can be repeated at different
temperatures to determine the temperature dependence of the heat capacity.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the enthalpy of
combustion of a liquid sample like 2-Bromononane using bomb calorimetry.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1329715?utm_src=pdf-body
https://www.benchchem.com/product/b1329715?utm_src=pdf-body
https://www.benchchem.com/product/b1329715?utm_src=pdf-body
https://www.benchchem.com/product/b1329715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Weigh Sample

Assemble Bomb Head

Experiment

Seal and Pressurize Bomb

Setup Calorimeter

Equilibrate Temperature

Ignite Sample

Record Temperature Change

Depressurize and Clean

Analyze Residue and Wire

Calculate AHc

Click to download full resolution via product page

Caption: Workflow for Bomb Calorimetry.
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Conclusion

This technical guide has summarized the currently available, albeit calculated, thermochemical
data for 2-Bromononane. The absence of experimental data highlights a knowledge gap that
requires attention from the research community. The provided generalized experimental
protocols for determining key thermochemical properties such as enthalpy of combustion,
enthalpy of vaporization, and heat capacity offer a practical starting point for researchers
aiming to obtain empirical values for 2-Bromononane and similar long-chain haloalkanes.
Accurate experimental data are crucial for advancing the safe and efficient use of this
compound in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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